N-(2-ethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• InChI: InChI=1S/C19H17F3N2O2S/c1-2-11-5-3-4-6-13(11)23-17(25)10-16-18(26)24-14-9-12(19(20,21)22)7-8-15(14)27-16/h3-9,16H,2,10H2,1H3,(H,23,25)(H,24,26)
• InChI Key: XBNTXULRBSRZLV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CC2C(=O)NC3=C(S2)C=CC(=C3)C(F)(F)F
• Molecular Formula: C19H17F3N2O2S
• Molecular Weight: 394.4 g/mol

Description

N-(2-ethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide is a useful research compound. Its molecular formula is C19H17F3N2O2S and its molecular weight is 394.41. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

• Synthesis and Evaluation of Antitumor Activity: Researchers synthesized derivatives of N-[4-(benzothiazole-2-yl)phenyl]acetamide, including structures similar to the specified compound. Some derivatives showed considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Antifungal Activity

• Synthesis and Antifungal Screening: A series of N-(alkyl/aryl)-2-(3-oxo-1,4-benzothiazin-2-yl)acetamide compounds were synthesized and showed appreciable antifungal activity against various fungal strains, suggesting their potential in antifungal applications (Gupta & Wagh, 2006).

Anti-inflammatory and Analgesic Activities

• Synthesis of Derivatives for Anti-Inflammatory and Analgesic Activities: A study synthesized derivatives with a structure similar to the specified compound. They evaluated their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents, finding some derivatives with significant activities in these areas (Küçükgüzel et al., 2013).

Antimicrobial Agents

• Development of Antimicrobial Agents: Novel derivatives of N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamides and acetamides were synthesized and evaluated as antimicrobial agents. They showed potent activity against bacterial and fungal species (Incerti et al., 2017).

Anticancer and Antimicrobial Potential

• Exploring Anticancer and Antimicrobial Potential: Researchers synthesized substituted N-2-(2-oxo-3-phenylquinoxalin-1(2H)-yl) acetamides, evaluating their antibacterial, antifungal, and anticancer activities. Some compounds exhibited promising broad-spectrum antibacterial activity and appreciable anticancer effects (Ahmed et al., 2018).